3-Phenyl-N-[4-(pyrrolidin-1-ylsulfonyl)phenyl]propanamide
3-Phenyl-N-[4-(pyrrolidin-1-ylsulfonyl)phenyl]propanamide
Brand Name:
Vulcanchem
CAS No.:
328024-30-2
VCID:
VC0464394
InChI:
InChI=1S/C19H22N2O3S/c22-19(13-8-16-6-2-1-3-7-16)20-17-9-11-18(12-10-17)25(23,24)21-14-4-5-15-21/h1-3,6-7,9-12H,4-5,8,13-15H2,(H,20,22)
SMILES:
C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)CCC3=CC=CC=C3
Molecular Formula:
C19H22N2O3S
Molecular Weight:
358.5g/mol
3-Phenyl-N-[4-(pyrrolidin-1-ylsulfonyl)phenyl]propanamide
CAS No.: 328024-30-2
Main Products
VCID: VC0464394
Molecular Formula: C19H22N2O3S
Molecular Weight: 358.5g/mol
CAS No. | 328024-30-2 |
---|---|
Product Name | 3-Phenyl-N-[4-(pyrrolidin-1-ylsulfonyl)phenyl]propanamide |
Molecular Formula | C19H22N2O3S |
Molecular Weight | 358.5g/mol |
IUPAC Name | 3-phenyl-N-(4-pyrrolidin-1-ylsulfonylphenyl)propanamide |
Standard InChI | InChI=1S/C19H22N2O3S/c22-19(13-8-16-6-2-1-3-7-16)20-17-9-11-18(12-10-17)25(23,24)21-14-4-5-15-21/h1-3,6-7,9-12H,4-5,8,13-15H2,(H,20,22) |
Standard InChIKey | ONUXHCBIHREYCA-UHFFFAOYSA-N |
SMILES | C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)CCC3=CC=CC=C3 |
Canonical SMILES | C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)CCC3=CC=CC=C3 |
PubChem Compound | 1077841 |
Last Modified | Nov 11 2021 |
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